Cas no 1217466-44-8 ((2S)-2,6-Diamino(613C)hexanoic acid;dihydrochloride)

• Product Name: (2S)-2,6-Diamino(613C)hexanoic acid;dihydrochloride
• CAS No: 1217466-44-8
• MF: C₆H₁₆Cl₂N₂O₂
• MW: 220.102094650269
• CID: 2617756
• Update Time: 2023-08-06

(2S)-2,6-Diamino(613C)hexanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2,6-diaminohexanoic acid,dihydrochloride
• (2S)-2,6-Diamino(613C)hexanoic acid;dihydrochloride
• L-Lysine6-13C (dihydrochloride)

• Inchi： 1S/C6H14N2O2.2ClH/c7-4-2-1-3-5(8)6(9)10;;/h5H,1-4,7-8H2,(H,9,10);2*1H/t5-;;/m0../s1/i4+1;;
• InChI Key： JBBURJFZIMRPCZ-NHAQXJHSSA-N
• SMILES： Cl.Cl.OC([C@H](CCC[13CH2]N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 106
• Topological Polar Surface Area: 89.3

Experimental Properties

• Melting Point: 200-206 °C (dec.)(lit.)

(2S)-2,6-Diamino(613C)hexanoic acid;dihydrochloride Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-36/39
• Hazardous Material Identification：